Cas no 61710-07-4 (1,4-Oxazepine, 7-butoxyhexahydro-4-methyl-)

1,4-Oxazepine, 7-butoxyhexahydro-4-methyl- structure
61710-07-4 structure
Product Name:1,4-Oxazepine, 7-butoxyhexahydro-4-methyl-
CAS No:61710-07-4
MF:C10H21NO2
MW:187.27924323082
CID:469009
PubChem ID:12301240
Update Time:2025-04-19

1,4-Oxazepine, 7-butoxyhexahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Oxazepine, 7-butoxyhexahydro-4-methyl-
    • 7-butoxy-4-methyl-1,4-oxazepane
    • DTXSID70486478
    • 61710-07-4
    • Inchi: 1S/C10H21NO2/c1-3-4-8-12-10-5-6-11(2)7-9-13-10/h10H,3-9H2,1-2H3
    • InChI Key: OTCVISLLPGSBPA-UHFFFAOYSA-N
    • SMILES: O1CCN(C)CCC1OCCCC

Computed Properties

  • Exact Mass: 187.15733
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • PSA: 21.7
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd